Cas no 733741-14-5 (trans-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: trans-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 733741-14-5
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1760470
• PubChem ID: 24722404
• Update Time: 2025-10-23

trans-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(2,4-dimethylbenzoyl)cyclopentane-1-carboxylic acid
• LogP
• trans-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid
• DTXSID60641337
• MFCD01311258
• TRANS-2-(2,4-DIMETHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID,>95%
• DB-199979
• TRANS-2-(2,4-DIMETHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• AKOS016017504
• 733741-14-5

• MDL： MFCD01311258
• Inchi： 1S/C15H18O3/c1-9-6-7-11(10(2)8-9)14(16)12-4-3-5-13(12)15(17)18/h6-8,12-13H,3-5H2,1-2H3,(H,17,18)/t12-,13-/m1/s1
• InChI Key： CRUKTNRPTRXQRA-CHWSQXEVSA-N
• SMILES： O=C(C1C=CC(C)=CC=1C)[C@@H]1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 424.0±45.0 °C at 760 mmHg
• Flash Point: 228.0±28.7 °C

trans-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on trans-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid

Comprehensive Overview of trans-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733741-14-5)

trans-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733741-14-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentane backbone and dimethylbenzoyl substituent, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its stereochemical properties, as the trans configuration plays a critical role in its biological activity and stability.

In recent years, the demand for cyclopentane derivatives has surged due to their versatility in synthesizing bioactive molecules. The 2,4-dimethylbenzoyl group in this compound enhances its lipophilicity, making it a candidate for improving drug delivery systems. With the rise of AI-driven drug discovery, computational studies have highlighted the potential of CAS No. 733741-14-5 in targeting specific enzymes or receptors, aligning with the growing trend of precision medicine.

The synthesis of trans-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid involves multi-step organic reactions, including Friedel-Crafts acylation and stereoselective reduction. These methods are optimized to achieve high yields and purity, which are crucial for industrial-scale production. Environmental concerns have also driven innovations in green chemistry, prompting researchers to explore solvent-free or catalytic approaches for synthesizing such compounds.

From an analytical perspective, advanced techniques like NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to characterize CAS No. 733741-14-5. These methods ensure accurate identification of its stereoisomers and impurities, which is vital for quality control in pharmaceutical applications. The compound's stability under various pH and temperature conditions is another area of active investigation, particularly for formulation development.

Beyond pharmaceuticals, trans-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid has potential applications in agrochemicals and functional materials. Its structural motif is being explored for designing novel pesticides or polymer additives, reflecting the interdisciplinary nature of modern chemical research. As sustainability becomes a global priority, the biodegradability and toxicity profile of such compounds are also under scrutiny.

In conclusion, CAS No. 733741-14-5 represents a compelling case study in the intersection of organic synthesis, drug discovery, and material science. Its trans-configuration and functional groups offer diverse opportunities for innovation, making it a subject of ongoing research and commercial interest. For scientists and industry professionals, understanding its properties and applications is key to unlocking its full potential.